2-Amino-5-(oxan-3-yl)-1,3-thiazole-4-carboxylic acid

• Molecular Formula: C9H12N2O3S
• Molecular Weight: 228.27 g/mol
• IUPAC Name: 2-amino-5-(oxan-3-yl)-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C9H12N2O3S/c10-9-11-6(8(12)13)7(15-9)5-2-1-3-14-4-5/h5H,1-4H2,(H2,10,11)(H,12,13)
• InChI Key: CEKMIQNHKUBIBK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(COC1)C2=C(N=C(S2)N)C(=O)O

Description

2-Amino-5-(oxan-3-yl)-1,3-thiazole-4-carboxylic acid is a heterocyclic compound featuring a thiazole core substituted with an amino group at position 2, a carboxylic acid group at position 4, and a tetrahydropyran (oxan-3-yl) moiety at position 3. This structure combines the rigidity of the thiazole ring with the conformational flexibility of the oxan-3-yl group, making it a versatile scaffold in medicinal chemistry and materials science. The compound is cataloged under CAS number 1697121-01-9 and is commercially available through two suppliers (as of 2025) . Its molecular formula is C₉H₁₂N₂O₃S, with a molecular weight of 228.27 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-5-(oxan-3-yl)-1,3-thiazole-4-carboxylic acid typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of a thioamide with an α-haloketone in the presence of a base, leading to the formation of the thiazole ring. The oxane ring can be introduced through subsequent reactions involving the appropriate starting materials.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes that ensure high yield and purity. This often includes the use of advanced techniques such as continuous flow chemistry, which allows for better control over reaction conditions and scalability.

Chemical Reactions Analysis

Types of Reactions

2-Amino-5-(oxan-3-yl)-1,3-thiazole-4-carboxylic acid can undergo various types of chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro derivatives.

Reduction: The carboxylic acid group can be reduced to an alcohol.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

Oxidation: Nitro derivatives.

Reduction: Alcohol derivatives.

Substitution: Various substituted thiazole derivatives.

Scientific Research Applications

2-Amino-5-(oxan-3-yl)-1,3-thiazole-4-carboxylic acid has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly for targeting specific enzymes or receptors.

Industry: Utilized in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 2-Amino-5-(oxan-3-yl)-1,3-thiazole-4-carboxylic acid depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The thiazole ring can participate in π-π interactions, while the amino and carboxylic acid groups can form hydrogen bonds, contributing to the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The compound’s structural analogs differ primarily in the substituent at position 5 of the thiazole ring. Key comparisons include:

Compound Name	Substituent (Position 5)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	References
2-Amino-5-(oxan-3-yl)-1,3-thiazole-4-carboxylic acid	Oxan-3-yl (tetrahydropyran)	C₉H₁₂N₂O₃S	228.27	Moderate lipophilicity (predicted logP ~1.5); potential enzyme inhibitor
2-Amino-5-(4-chlorophenyl)-1,3-thiazole-4-carboxylic acid	4-Chlorophenyl	C₁₀H₇ClN₂O₂S	254.69	Higher logP (2.38); antibacterial activity
2-Amino-5-(trifluoromethyl)-1,3-thiazole-4-carboxylic acid	Trifluoromethyl	C₅H₃F₃N₂O₂S	224.15	Electron-withdrawing group enhances metabolic stability
2-Amino-5-(propan-2-yl)-1,3-thiazole-4-carboxylic acid	Isopropyl	C₇H₁₀N₂O₂S	186.23	Lower polarity (logP ~2.0); used in agrochemicals
2-Amino-5-(2-methylpropyl)-1,3-thiazole-4-carboxylic acid	2-Methylpropyl	C₈H₁₂N₂O₂S	200.26	Alkyl chain increases lipophilicity (logP ~2.5)

Key Observations :

• Aromatic vs. Aliphatic Substituents : Chlorophenyl and trifluoromethyl groups enhance π-π stacking and electronic interactions, favoring biological target binding . In contrast, alkyl or oxan-3-yl substituents improve solubility and pharmacokinetics due to reduced hydrophobicity .
• Oxan-3-yl vs. Oxan-4-yl : The oxan-3-yl isomer (CAS 1697121-01-9) has two suppliers, while the oxan-4-yl variant (CAS 1698176-09-8) has one, suggesting synthetic challenges in controlling ring substitution .

Physicochemical Properties

• Lipophilicity (logP) : The oxan-3-yl derivative’s logP is estimated at ~1.5, lower than chlorophenyl (2.38) and alkyl-substituted analogs (2.0–2.5), making it more suitable for aqueous environments .
• Polar Surface Area (PSA) : The oxan-3-yl compound’s PSA (~59.95 Ų) is comparable to chlorophenyl derivatives (59.95 Ų) but higher than alkyl-substituted analogs (~50 Ų), indicating better solubility .
• Hydrogen Bonding: The amino and carboxylic acid groups provide three hydrogen bond donors and four acceptors, critical for target engagement .

Biological Activity

2-Amino-5-(oxan-3-yl)-1,3-thiazole-4-carboxylic acid (CAS No. 1697121-01-9) is a thiazole derivative that has garnered attention for its potential biological activities, particularly in the fields of oncology and pharmacology. This compound features a unique structure that may contribute to its biological efficacy, making it a candidate for further research and development.

Chemical Structure and Properties

The molecular formula of 2-Amino-5-(oxan-3-yl)-1,3-thiazole-4-carboxylic acid is $C_9H_{12}N_2O_3S$ with a molecular weight of 228.27 g/mol. The thiazole ring system is known for its diverse biological activities, including anticancer properties.

Anticancer Properties

Research has indicated that thiazole derivatives exhibit significant anticancer activity. For instance, studies have shown that various thiazole compounds can effectively inhibit tumor growth in different cancer cell lines. The structure-activity relationship (SAR) analysis suggests that modifications in the thiazole ring can enhance cytotoxicity against cancer cells.

• Mechanism of Action : Compounds similar to 2-Amino-5-(oxan-3-yl)-1,3-thiazole-4-carboxylic acid have been reported to induce apoptosis in cancer cells by modulating key apoptotic proteins. For example, one study demonstrated that a related thiazole compound increased the expression of pro-apoptotic factors such as Bax and caspases while decreasing anti-apoptotic proteins like Bcl-2, leading to enhanced apoptosis in MCF-7 breast cancer cells .
• Cell Line Studies : In vitro studies have shown that thiazole derivatives can exhibit potent antiproliferative effects against various cancer cell lines, including MCF-7 (breast cancer), K562 (leukemia), and HT-29 (colon cancer). For instance, a related compound demonstrated an IC50 value of approximately 20 µM against MCF-7 cells .

Other Biological Activities

Beyond anticancer effects, thiazole derivatives have been investigated for other biological activities:

• Anti-inflammatory Activity : Thiazoles have been identified as potential inhibitors of enzymes involved in inflammatory pathways, such as lipoxygenase (LOX). Compounds with similar structures have shown competitive inhibition against LOX, which is crucial for the synthesis of pro-inflammatory mediators .
• Antimicrobial Properties : Some studies suggest that thiazole compounds possess antimicrobial activity against various pathogens. This activity may be attributed to their ability to disrupt microbial cell membranes or inhibit critical metabolic pathways.

Case Studies

Several case studies highlight the efficacy of thiazole derivatives:

• Case Study 1 : A study evaluated a series of 2-amino-thiazole derivatives for their anticancer properties and found that specific modifications significantly increased their potency against leukemia cells . The most active compound exhibited an IC50 comparable to established drugs like dasatinib.
• Case Study 2 : Another investigation focused on the molecular docking of thiazole compounds with VEGFR-2, revealing strong binding affinities that correlate with their antiproliferative effects in cancer cell lines .

Data Table: Biological Activity Summary

Activity Type	Cell Line/Target	IC50 Value (µM)	Reference
Anticancer	MCF-7	20
Anticancer	K562	Comparable to dasatinib
Anti-inflammatory	LOX	~10
Antimicrobial	Various Pathogens	Variable

Q & A

Q. What are the common synthetic routes for 2-Amino-5-(oxan-3-yl)-1,3-thiazole-4-carboxylic acid?

A typical approach involves refluxing precursors (e.g., substituted thiazole intermediates) with sodium acetate in acetic acid to facilitate cyclization and functionalization. For example, analogous methods for thiazole-carboxylic acid derivatives involve reacting 2-aminothiazol-4(5H)-one with carbonyl-containing compounds under acidic conditions . Optimization of reaction time (3–5 hours) and purification via recrystallization from DMF/acetic acid mixtures is critical for isolating high-purity products .

Q. Which spectroscopic techniques are most effective for characterizing this compound?

• Nuclear Magnetic Resonance (NMR): ¹H/¹³C NMR identifies proton environments and carbon frameworks, particularly the oxan-3-yl and thiazole substituents.
• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) confirms molecular weight and fragmentation patterns (e.g., exact mass 214.046 for related thiazole derivatives ).
• X-ray Crystallography: SHELX programs (e.g., SHELXL) refine crystal structures, resolving bond lengths and angles critical for verifying stereochemistry .

Q. What are the key considerations in crystallographic analysis of this molecule?

• Use SHELXL for small-molecule refinement, leveraging high-resolution data to resolve twinning or disorder in the oxan-3-yl or thiazole moieties .
• Validate hydrogen bonding networks involving the carboxylic acid group, which may influence crystal packing and stability .

Advanced Research Questions

Q. How can researchers optimize reaction conditions to improve yield and purity?

• Byproduct Mitigation: Monitor intermediates via HPLC to detect side products (e.g., over-acetylation or ring-opening). Adjust stoichiometry of sodium acetate to suppress unwanted substitutions .
• Solvent Optimization: Replace acetic acid with mixed solvents (e.g., acetic acid/DMF) to enhance solubility of hydrophobic intermediates .
• Temperature Control: Lower reflux temperatures (e.g., 80°C vs. 100°C) may reduce decomposition of thermally sensitive oxan-3-yl groups .

Q. What strategies are employed to resolve contradictory data in biological activity assays?

• Structure-Activity Relationship (SAR) Studies: Compare analogs (e.g., 5-(4-phenylbutyl)-1,3-thiazole-4-carboxylic acid ) to isolate the oxan-3-yl group’s contribution to activity.
• Dose-Response Validation: Replicate assays under standardized conditions (e.g., fixed pH, serum-free media) to minimize variability in reported EC50 values .
• Computational Modeling: Use molecular docking to assess binding affinity discrepancies (e.g., interactions with EP2/EP3 receptors ).

Q. How does the substitution pattern on the thiazole ring influence pharmacological properties?

• Electron-Withdrawing Groups: Carboxylic acid at C4 enhances hydrogen bonding with targets (e.g., receptor active sites), as seen in dual EP2/EP3 agonists .
• Oxan-3-yl vs. Aryl Substitutions: The oxan-3-yl group’s conformational flexibility may improve metabolic stability compared to rigid aryl analogs (e.g., 4-phenyl-1,3-thiazole-2-carboxylic acid ).
• Amino Group at C2: Facilitates salt bridge formation in aqueous environments, critical for solubility and bioavailability .

Methodological Tables

Table 1: Key Spectroscopic Data for Structural Validation

Technique	Parameters	Reference Compound Example
¹H NMR	δ 2.5–3.5 (oxan-3-yl protons)	2-Phenyl-1,3-thiazole-4-carboxylic acid
HRMS	m/z 214.046 (exact mass)	Ethyl 2-acetamido-1,3-thiazole-5-carboxylate
X-ray	Space group P2₁/c, Z = 4	SHELXL-refined thiazole derivatives

Table 2: Optimization Parameters for Synthesis

Variable	Optimal Range	Impact on Yield/Purity
Reaction Time	3–5 hours	Prevents over-cyclization
Sodium Acetate	1.1 eq	Minimizes side reactions
Solvent	Acetic acid/DMF (1:1)	Enhances intermediate solubility